Phenazopyridine
Phenazopyridine
Phenazopyridine is a synthetic pyridine derivative anesthetic, Phenazopyridine is used as a local anesthetic in urinary tract disorders to relieve pain of lower urinary-tract irritation, as in cystitis, urethritis or prostatitis. Compatible with relief of pain and discomfort in antibacterial therapy, its use is limited however due to toxicity (primarily blood disorders) and potential carcinogenicity. (NCI04)
Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and an azo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine, also known as Pyridium, is a urinary tract analgesic used for the short-term management of urinary tract irritation and its associated unpleasant symptoms such as burning and pain during urination. In the USA, this drug was previously marked by Roche but has been discontinued by the FDA. It is still used in various parts of the world. Ingestion of phenazopyridine is found to change the appearance of the urine by imparting an orange or red color, as it is considered an azo dye.
Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and an azo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine, also known as Pyridium, is a urinary tract analgesic used for the short-term management of urinary tract irritation and its associated unpleasant symptoms such as burning and pain during urination. In the USA, this drug was previously marked by Roche but has been discontinued by the FDA. It is still used in various parts of the world. Ingestion of phenazopyridine is found to change the appearance of the urine by imparting an orange or red color, as it is considered an azo dye.
Brand Name:
Vulcanchem
CAS No.:
94-78-0
VCID:
VC0135373
InChI:
InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)
SMILES:
C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Molecular Formula:
C11H11N5
Molecular Weight:
213.24 g/mol
Phenazopyridine
CAS No.: 94-78-0
Reference Standards
VCID: VC0135373
Molecular Formula: C11H11N5
Molecular Weight: 213.24 g/mol
CAS No. | 94-78-0 |
---|---|
Product Name | Phenazopyridine |
Molecular Formula | C11H11N5 |
Molecular Weight | 213.24 g/mol |
IUPAC Name | 3-phenyldiazenylpyridine-2,6-diamine |
Standard InChI | InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14) |
Standard InChIKey | QPFYXYFORQJZEC-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N |
Canonical SMILES | C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N |
Boiling Point | 442.3 ºC |
Colorform | BROWNISH-YELLOW CRYSTALS |
Melting Point | 139 139.0 °C 139 °C |
Description | Phenazopyridine is a synthetic pyridine derivative anesthetic, Phenazopyridine is used as a local anesthetic in urinary tract disorders to relieve pain of lower urinary-tract irritation, as in cystitis, urethritis or prostatitis. Compatible with relief of pain and discomfort in antibacterial therapy, its use is limited however due to toxicity (primarily blood disorders) and potential carcinogenicity. (NCI04) Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and an azo compound. It is a conjugate base of a phenazopyridine(1+). Phenazopyridine, also known as Pyridium, is a urinary tract analgesic used for the short-term management of urinary tract irritation and its associated unpleasant symptoms such as burning and pain during urination. In the USA, this drug was previously marked by Roche but has been discontinued by the FDA. It is still used in various parts of the world. Ingestion of phenazopyridine is found to change the appearance of the urine by imparting an orange or red color, as it is considered an azo dye. |
Shelf Life | WILL PRECIPITATE OUT OF 2% SOLN AT 25 °C AFTER ABOUT 2 DAYS, & OUT OF 1% SOLN ONLY AFTER MONTHS /PHENAZOPYRIDINE HYDROCHLORIDE/ |
Synonyms | Azo Dine Azo Gesic Azo Natural Azo Standard Azo-Dine Azo-Gesic Azo-Natural Azo-Standard AzoDine AzoGesic AzoNatural AzoStandard Baridium Geridium Hydrochloride, Phenazopyridine Phenazo Phenazopyridine Phenazopyridine Hydrochloride Prodium Pyridiate Pyridium Re Azo Re-Azo ReAzo Urogesic UTI Relief |
PubChem Compound | 4756 |
Last Modified | Nov 12 2021 |
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